Cas no 13589-71-4 (2-Hydroxy-3-methylbenzonitrile)

• Product Name: 2-Hydroxy-3-methylbenzonitrile
• CAS No: 13589-71-4
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD09836340
• CID: 1240135
• PubChem ID: 14388655
• Update Time: 2025-04-20

2-Hydroxy-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methylbenzonitrile
• LogP
• 2-Methyl-6-cyano- phenol
• 2,3-Cresotonitrile
• 3-Methylhydroxy-benzonitrile
• 3-Methyl-2-hydroxybenzonitrile
• Benzonitrile, 2-hydroxy-3-methyl-
• AK158041
• 2-CYANO-6-METHYLPHENOL
• 2-Hydroxy-3-methyl-benzonitrile
• LTJBGZJJPIHUIB-UHFFFAOYSA-N
• MB07838
• FCH2600039
• AX8291958
• ST24040670
• CS-0103462
• DS-9130
• F20100
• AKOS005067534
• 13589-71-4
• SCHEMBL2642471
• DB-063105
• DTXSID30559713
• 2-methyl-6-cyanophenol
• MFCD09836340
• 2-Hydroxy-3-methylbenzonitrile

• MDL： MFCD09836340
• Inchi： 1S/C8H7NO/c1-6-3-2-4-7(5-9)8(6)10/h2-4,10H,1H3
• InChI Key： LTJBGZJJPIHUIB-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC=CC=1C

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87-88 ºC
• Boiling Point: 270.7±28.0 ºC (760 Torr),
• Flash Point: 117.5±24.0 ºC,
• Refractive Index: 1.575
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 44.02
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Hydroxy-3-methylbenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides